Cas no 197724-05-3 (3-Thiophenecarboxaldehyde,4-ethyl-)

• Product Name: 3-Thiophenecarboxaldehyde,4-ethyl-
• CAS No: 197724-05-3
• Molecular Formula: C₇H₈OS
• Molecular Weight: 140.20282
• CID: 117186
• PubChem ID: 18923850

3-Thiophenecarboxaldehyde,4-ethyl- Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde,4-ethyl-
• 4-ethylthiophene-3-carbaldehyde
• 3-Thiophenecarboxaldehyde, 4-ethyl- (9CI)
• 3-Thiophenecarboxaldehyde,4-ethyl-(9ci)
• YNKLUYQYWJBWEM-UHFFFAOYSA-N
• SCHEMBL6959981
• 197724-05-3
• 4-ethylthiophene-3-carboxaldehyde

• InChIKey： YNKLUYQYWJBWEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8OS/c1-2-6-4-9-5-7(6)3-8/h3-5H,2H2,1H3
• SMILES： C(C1=CSC=C1C=O)C

Computed Properties

• Exact Mass: 140.02964
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.02958605g/mol
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07